![molecular formula C11H20ClNO2 B6191696 3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride CAS No. 2648939-47-1](/img/no-structure.png)
3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride
Description
3-Azaspiro[5.5]undecane-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1125-01-5 . It has a molecular weight of 189.73 . The compound is a solid at room temperature and is stored in an inert atmosphere .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H19N.ClH/c1-2-4-10(5-3-1)6-8-11-9-7-10;/h11H,1-9H2;1H . This indicates the presence of a spirocyclic structure with a nitrogen atom incorporated into the ring system.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 189.73 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride involves the reaction of a spirocyclic lactam with an alkylating agent to form the desired compound.", "Starting Materials": [ "Spirocyclic lactam", "Alkylating agent", "Hydrochloric acid", "Solvent" ], "Reaction": [ "Dissolve the spirocyclic lactam in a suitable solvent", "Add the alkylating agent to the solution and stir at room temperature for several hours", "Quench the reaction with hydrochloric acid to form the hydrochloride salt of the desired compound", "Isolate the product by filtration or precipitation", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2648939-47-1 |
Molecular Formula |
C11H20ClNO2 |
Molecular Weight |
233.7 |
Purity |
95 |
Origin of Product |
United States |
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